2H-1,2,4-Benzothiadiazin-3(4H)-one, 2-cyclopropyl-, 1,1-dioxide

• CAS RN: 443987-17-5
• Molecular Formula: C10H10N2O3S
• Molecular Weight: 238.27 g/mol
• IUPAC Name: 2-cyclopropyl-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-one
• InChI: InChI=1S/C10H10N2O3S/c13-10-11-8-3-1-2-4-9(8)16(14,15)12(10)7-5-6-7/h1-4,7H,5-6H2,(H,11,13)
• InChI Key: HAQJTEAPUWNEOV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C(=O)NC3=CC=CC=C3S2(=O)=O

Description

2H-1,2,4-Benzothiadiazin-3(4H)-one, 2-cyclopropyl-, 1,1-dioxide is a useful research compound. Its molecular formula is C10H10N2O3S and its molecular weight is 238.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-amino-N-cyclopropyl-benzenesulfonamide (6.9 g, 32.5 mmol) in CH2Cl2 (50 ml) was treated with CDI (6.5 g, 40 mmol) and stirred for 12 h at reflux. The solution was a washed with HCl (1N), dried over MgSO4 and concentrated to give 6.5 g (84%) of 2-cyclopropyl-1,1-dioxo-1,4-dihydro-2H-1λ6-benzo[1,2,4]thiadiazin-3-one as a brown solid.